Cas no 53872-01-8 (S-Propyl trifluoroethanethioate)

S-Propyl trifluoroethanethioate structure
53872-01-8 structure
Product Name:S-Propyl trifluoroethanethioate
CAS No:53872-01-8
MF:C5H7F3OS
MW:172.168690919876
CID:2830978
PubChem ID:71441801
Update Time:2025-04-21

S-Propyl trifluoroethanethioate Chemical and Physical Properties

Names and Identifiers

    • OFNLUEYJJHSGPR-UHFFFAOYSA-N
    • S-propyl trifluorothioacetate
    • S-Propyl trifluoroethanethioate
    • 53872-01-8
    • DTXCID90801462
    • DTXSID20850721
    • Inchi: 1S/C5H7F3OS/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3
    • InChI Key: OFNLUEYJJHSGPR-UHFFFAOYSA-N
    • SMILES: S(C(C(F)(F)F)=O)CCC

Computed Properties

  • Exact Mass: 172.01697050g/mol
  • Monoisotopic Mass: 172.01697050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 42.4Ų
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